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Compound of Interest

Compound Name: 3-Bromoimidazo[1,5-a]pyridine

Cat. No.: B1526049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Bromoimidazo[1,5-a]pyridine, a key

heterocyclic building block in medicinal chemistry and organic synthesis. This document delves

into its chemical properties, synthesis, reactivity, and potential applications, offering valuable

insights for professionals in drug discovery and development.

Core Chemical Identity and Properties
3-Bromoimidazo[1,5-a]pyridine is a fused heterocyclic compound featuring a pyridine ring

fused to an imidazole ring, with a bromine atom substituted at the 3-position.

CAS Number: 1263057-86-8[1]

Molecular Formula: C₇H₅BrN₂[1]

Structure:

Chemical Structure of 3-Bromoimidazo[1,5-a]pyridine

Chemical Data Summary Table:
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Property Value Source

CAS Number 1263057-86-8 [1]

Molecular Formula C₇H₅BrN₂ [1]

Molecular Weight 197.03 g/mol [1]

Monoisotopic Mass 195.96361 Da [1]

Topological Polar Surface Area 17.3 Å² [1]

Heavy Atom Count 10 [1]

Complexity 129 [1]

XLogP3-AA 2.9 [1]

Synthesis and Reactivity
The synthesis of the imidazo[1,5-a]pyridine scaffold can be achieved through various methods,

including cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

[2] These approaches offer access to a wide range of substituted derivatives.

General Synthetic Approach:

A common strategy for the synthesis of the imidazo[1,5-a]pyridine core involves the reaction of

a 2-aminomethylpyridine derivative with a suitable cyclization partner. While a specific, detailed

experimental protocol for 3-Bromoimidazo[1,5-a]pyridine is not readily available in peer-

reviewed literature, a general understanding of the synthesis of related imidazo[1,2-a]pyridines

can provide valuable insights. For instance, the reaction of a 2-aminopyridine with an α-

haloketone is a well-established method for constructing the imidazo[1,2-a]pyridine ring

system.[3]
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General Synthesis of Imidazo[1,5-a]pyridines

2-Aminomethylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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